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Compound of Interest

6-
Compound Name:
Azidosulfonylhexyltriethoxysilane

cat. No.: B1592801

An In-depth Technical Guide to 6-Azidosulfonylhexyltriethoxysilane: Structure, Properties,
and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Azidosulfonylhexyltriethoxysilane is a bifunctional organosilane molecule integral to the
fields of surface chemistry, materials science, and bioconjugation. Its unique molecular
architecture, featuring a triethoxysilane group for covalent attachment to hydroxylated surfaces
and a terminal azidosulfonyl group for subsequent ligation reactions, makes it a powerful tool
for creating functionalized surfaces. This guide provides a comprehensive overview of its
chemical structure, physicochemical properties, and detailed protocols for its application in
forming self-assembled monolayers (SAMs) and performing bio-orthogonal "click" chemistry.

Chemical Structure and Properties

The structure of 6-Azidosulfonylhexyltriethoxysilane is designed for versatility, consisting of
three key components:

o Triethoxysilane Headgroup: This silicon-containing group is reactive towards surfaces rich in
hydroxyl groups, such as glass, silicon wafers, and various metal oxides.[1] Through a
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hydrolysis and condensation process, it forms a robust, cross-linked siloxane (Si-O-Si)
network, covalently anchoring the molecule to the substrate.[1]

o Hexyl Spacer: A six-carbon alkyl chain provides a flexible linker between the reactive
surface-binding head and the terminal functional group, ensuring the azide moiety is
accessible for subsequent reactions.[1]

o Azidosulfonyl Group: This terminal group is a key functionality for "click chemistry," a class of
rapid, specific, and high-yield chemical reactions.[1] The azide allows for the covalent
attachment of a wide array of molecules, including proteins, nucleic acids, and small-
molecule drugs that have been functionalized with a corresponding alkyne group.[1]

Logical Structure of 6-Azidosulfonylhexyltriethoxysilane
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6-Azidosulfonylhexyltriethoxysilane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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